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Compound of Interest

Compound Name: Benzoin-D10

Cat. No.: B1469534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Benzoin-D10, a

deuterated analog of benzoin, in various organic solvents. The data presented herein is critical

for professionals in pharmaceutical development, chemical synthesis, and analytical chemistry

who require precise solubility information for formulation, reaction optimization, and quality

control. While specific quantitative solubility data for Benzoin-D10 is not readily available in

published literature, the solubility of its non-deuterated counterpart, benzoin, serves as a very

close and reliable proxy due to the negligible impact of isotopic labeling on solubility.

Core Physical Properties
Benzoin-D10 is a colorless solid with the chemical formula C₁₄H₂D₁₀O₂.[1] Key physical

properties are summarized below:

Property Value

Molecular Formula C₁₄H₂D₁₀O₂

Molecular Weight Approximately 222.31 g/mol [2]

Melting Point 134-138 °C[1][3][4]

Boiling Point 194 °C at 12 mmHg[1][3][4]
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Quantitative Solubility Data
The following table summarizes the mole fraction solubility (x₁) of non-deuterated benzoin in six

common organic solvents at various temperatures, as determined by UV-vis spectroscopy.[5][6]

This data is presented as a strong surrogate for Benzoin-D10 solubility. The solubility of

benzoin was observed to increase with rising temperature across all tested solvents.[5][6]

Acetone was found to be the solvent in which benzoin exhibits the highest solubility.[5][6]

Temperat
ure (K)

Acetone
(x₁ * 10²)

Ethyl
Acetate
(x₁ * 10²)

Methanol
(x₁ * 10²)

Ethanol
(x₁ * 10²)

1-
Propanol
(x₁ * 10²)

1-Butanol
(x₁ * 10²)

283.15 13.89 6.43 2.01 2.53 2.08 1.81

288.15 15.63 7.39 2.37 2.96 2.45 2.14

293.15 17.58 8.48 2.79 3.46 2.88 2.53

298.15 19.76 9.72 3.28 4.05 3.39 2.98

303.15 22.21 11.12 3.85 4.73 3.97 3.50

308.15 24.95 12.71 4.52 5.51 4.65 4.10

313.15 28.03 14.50 5.30 6.41 5.43 4.79

318.15 31.49 16.52 6.20 7.44 6.33 5.58

323.15 35.38 18.80 7.24 8.61 7.36 6.49

Data extracted from a study on non-deuterated benzoin and presented as a close

approximation for Benzoin-D10.[5][6]

Qualitative solubility information for non-deuterated benzoin indicates it is also soluble in hot

water and pyridine, and slightly soluble in ether. It is considered very soluble in ethanol.[7]

Experimental Protocols
The following outlines the methodology for determining the solubility of benzoin in organic

solvents using UV-vis spectroscopy, which can be adapted for Benzoin-D10.[5][6]
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Materials:

Benzoin (or Benzoin-D10)

Selected organic solvents (e.g., acetone, ethyl acetate, methanol, ethanol, 1-propanol, 1-

butanol)

UV-vis Spectrophotometer

Thermostatic water bath

Calibrated thermometer

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bars

Procedure:

Preparation of Saturated Solutions: An excess amount of benzoin is added to a known

volume of the selected solvent in a sealed container.

Equilibration: The mixture is placed in a thermostatic water bath and stirred continuously to

reach equilibrium at the desired temperature. The temperature is monitored with a calibrated

thermometer.

Sample Withdrawal and Dilution: Once equilibrium is reached, stirring is stopped, and the

solution is allowed to settle. A sample of the clear supernatant is withdrawn using a pre-

heated or pre-cooled syringe to maintain the temperature. The sample is then immediately

diluted with a known volume of the same solvent to prevent precipitation.

Spectrophotometric Analysis: The absorbance of the diluted solution is measured using a

UV-vis spectrophotometer at the wavelength of maximum absorbance for benzoin in that

specific solvent.
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Concentration Determination: The concentration of benzoin in the saturated solution is

calculated using a previously established calibration curve of absorbance versus

concentration for benzoin in the respective solvent.

Solubility Calculation: The mole fraction solubility is then calculated from the concentration

data.

Temperature Variation: The experiment is repeated at different temperatures to determine

the temperature dependence of solubility.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Caption: General workflow for determining solubility via spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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